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Compound of Interest

Compound Name: SR1555 hydrochloride

Cat. No.: B610962 Get Quote

Application Notes and Protocols for SR1555
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of SR1555
hydrochloride, a selective inverse agonist of the Retinoic Acid Receptor-related Orphan

Receptor γ (RORγ). SR1555 hydrochloride is a valuable tool for studying the roles of RORγ in

autoimmune diseases and metabolic disorders.

SR1555 Hydrochloride: Quantitative Data Summary
The following table summarizes the key quantitative data for SR1555 hydrochloride.
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Property Value

Molecular Formula C₂₂H₂₃ClF₆N₂O₂

Molecular Weight 496.88 g/mol [1]

CAS Number 2309312-90-9[2]

Appearance Crystalline solid

Purity ≥98% (HPLC)

IC₅₀ for RORγ ~1.5 µM[1][3]

Solubility
DMSO: 3 mg/mLEthanol: ≤1.6 mg/mLDimethyl

Formamide: 5 mg/mL

Storage of Solid 2 years at -20°C; 6 months at 4°C[1]

Storage of Stock Solution In DMSO: 2 weeks at 4°C; 6 months at -80°C[1]

Signaling Pathway of SR1555 Hydrochloride
SR1555 hydrochloride acts as an inverse agonist of RORγ, a key transcription factor in the

differentiation of T helper 17 (Th17) cells. By binding to RORγ, SR1555 inhibits its

transcriptional activity, leading to a reduction in the expression of pro-inflammatory cytokines

such as IL-17A.
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Caption: SR1555 hydrochloride inhibits RORγ, suppressing IL-17A and Th17 differentiation.

Experimental Protocols
Preparation of a 10 mM SR1555 Hydrochloride Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SR1555 hydrochloride in

dimethyl sulfoxide (DMSO).

Materials:

SR1555 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b610962?utm_src=pdf-body-img
https://www.benchchem.com/product/b610962?utm_src=pdf-body
https://www.benchchem.com/product/b610962?utm_src=pdf-body
https://www.benchchem.com/product/b610962?utm_src=pdf-body
https://www.benchchem.com/product/b610962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Procedure:

Equilibrate to Room Temperature: Before opening, allow the vial of SR1555 hydrochloride
powder to equilibrate to room temperature for at least 20 minutes to prevent moisture

condensation.

Weigh the Compound: Accurately weigh the desired amount of SR1555 hydrochloride
powder. To prepare 1 mL of a 10 mM stock solution, weigh out 4.97 mg of the compound

(Calculation: 496.88 g/mol * 0.010 mol/L * 0.001 L = 0.00497 g = 4.97 mg).

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing

the powder. For a 10 mM solution with 4.97 mg of SR1555 hydrochloride, add 1 mL of

DMSO.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly until the solid is

completely dissolved. Gentle warming in a 37°C water bath for a few minutes can aid

dissolution.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, light-

protecting microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C

for up to 6 months.[1]

Cell-Based Assay: Inhibition of IL-17A Expression in EL4
Cells
This protocol details a cell-based assay to evaluate the inhibitory effect of SR1555
hydrochloride on IL-17A gene expression in the EL4 mouse lymphoma cell line.

Materials:

EL4 cells
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Complete cell culture medium (e.g., RPMI-1640 with 10% FBS, 1% Penicillin-Streptomycin)

SR1555 hydrochloride stock solution (10 mM in DMSO)

Phosphate-Buffered Saline (PBS)

6-well cell culture plates

Reagents for RNA extraction and qRT-PCR

Procedure:

Cell Seeding: Seed EL4 cells in a 6-well plate at a density of 1 x 10⁶ cells/mL in complete

culture medium.

Cell Treatment:

Prepare a working solution of SR1555 hydrochloride by diluting the 10 mM stock solution

in complete culture medium to a final concentration of 10 µM. For example, add 1 µL of

the 10 mM stock solution to 999 µL of medium.

Prepare a vehicle control by adding the same volume of DMSO to the culture medium

(0.1% DMSO final concentration).

Add the SR1555 hydrochloride working solution or the vehicle control to the respective

wells.

Incubation: Incubate the cells for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

Cell Lysis and RNA Extraction:

After incubation, harvest the cells and wash with PBS.

Lyse the cells and extract total RNA using a commercially available RNA extraction kit

according to the manufacturer's instructions.

qRT-PCR Analysis:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b610962?utm_src=pdf-body
https://www.benchchem.com/product/b610962?utm_src=pdf-body
https://www.benchchem.com/product/b610962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesize cDNA from the extracted RNA.

Perform quantitative real-time PCR (qRT-PCR) to measure the relative expression levels

of the Il17a gene. Use a housekeeping gene (e.g., Actb or Gapdh) for normalization.

Analyze the data to determine the fold change in Il17a expression in SR1555
hydrochloride-treated cells compared to the vehicle control. A significant decrease in

Il17a expression indicates successful inhibition by SR1555 hydrochloride.[4]

Experimental Workflow
The following diagram illustrates a typical experimental workflow for evaluating the efficacy of

SR1555 hydrochloride in a cell-based assay.
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SR1555 Hydrochloride Experimental Workflow
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Caption: Workflow for assessing SR1555 hydrochloride's effect on IL-17A expression in EL4

cells.

Safety and Handling Precautions
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Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling SR1555 hydrochloride.

Handle the compound in a well-ventilated area.

Avoid inhalation of the powder and contact with skin and eyes.

In case of contact, wash the affected area thoroughly with water.

Consult the Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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